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Compound of Interest

Compound Name: 4-Methoxybenzophenone

Cat. No.: B1664615 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for (4-

methoxyphenyl)(phenyl)methanone (CAS 611-94-9), also known as 4-
methoxybenzophenone. The information is compiled from various safety data sheets (SDS)

and toxicological resources to support researchers, scientists, and drug development

professionals in the safe handling and assessment of this compound.

Chemical and Physical Properties
(4-methoxyphenyl)(phenyl)methanone is a white to light yellow crystalline solid.[1] It is utilized

as a UV filter in sunscreens and cosmetics and as a photostabilizer in plastics and coatings.[1]

[2] The key physical and chemical properties are summarized in the table below for easy

reference and comparison.
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Property Value Source

CAS Number 611-94-9 [1][2][3][4]

Molecular Formula C₁₄H₁₂O₂ [2]

Molecular Weight 212.24 g/mol - 212.25 g/mol [2][4][5]

Melting Point 58 - 63 °C [2][3][4]

Boiling Point 354 - 356 °C [2][3][4]

Purity ≥ 97% [2][4]

Appearance Light yellow, white powder [2][3]

Odor Odorless [3]

Solubility

Insoluble in water.[6] Soluble in

organic solvents like ethanol

and acetone.[1]

[1][6]

Toxicological Data
The toxicological profile of (4-methoxyphenyl)(phenyl)methanone is not extensively detailed in

publicly available literature. However, an acute oral toxicity study has been reported.

Endpoint Value Species Route Source

LD50 (Lethal

Dose, 50%)
5 g/kg Rat Oral [7]

GHS Hazard Statements: According to the Globally Harmonized System of Classification and

Labelling of Chemicals (GHS), this substance has been associated with the following hazard

statements based on notifications to the European Chemicals Agency (ECHA):

H315: Causes skin irritation.[5][8]

H319: Causes serious eye irritation.[5][8]

H335: May cause respiratory irritation.[5][8]
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Ecotoxicological Data
There is currently no specific quantitative ecotoxicological data available for (4-methoxyphenyl)

(phenyl)methanone in the reviewed sources. Safety data sheets frequently state "no data

available" for toxicity to fish, daphnia, and other aquatic invertebrates.[9][10]

Experimental Protocols
The following sections describe the methodologies for key toxicological experiments based on

internationally recognized OECD (Organisation for Economic Co-operation and Development)

guidelines. These protocols provide a framework for the generation of safety data.

Acute Oral Toxicity Testing
The acute oral toxicity of a substance is typically determined using one of the OECD test

guidelines: 420 (Fixed Dose Procedure), 423 (Acute Toxic Class Method), or 425 (Up-and-

Down Procedure).[3] These methods are designed to estimate the LD50 of a substance and

classify it according to the GHS.[3]

OECD Test Guideline 423: Acute Toxic Class Method

This method is a stepwise procedure using a limited number of animals.[9]

Animal Selection: Healthy, young adult rodents (typically rats), nulliparous and non-pregnant

females are used.[5]

Housing and Feeding: Animals are housed in standard laboratory conditions with a controlled

temperature (22°C ± 3°C) and relative humidity (30-70%).[5] They are fasted prior to dosing.

[11]

Dose Administration: The test substance is administered orally by gavage in a single dose.[5]

[11] The starting dose is selected from one of four fixed levels: 5, 50, 300, and 2000 mg/kg

body weight.[3]

Observation: Animals are observed for mortality and clinical signs of toxicity for at least 14

days.[5]
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Data Analysis: The LD50 is not calculated directly, but the substance is classified into a

toxicity class based on the observed mortality at specific dose levels.[3]

Skin Irritation Testing
Skin irritation is the production of reversible inflammatory changes in the skin following the

application of a test substance.[2] The potential for a chemical to cause skin irritation can be

assessed using in vivo (OECD 404) or in vitro (OECD 439) methods.[2][4]

OECD Test Guideline 439: In Vitro Skin Irritation: Reconstructed Human Epidermis (RhE) Test

Method

This in vitro method uses a three-dimensional reconstructed human epidermis model that

mimics the biochemical and physiological properties of the upper layers of human skin.[2][12]

Test System: Commercially available Reconstructed Human Epidermis (RhE) models are

used.[1]

Procedure:

A fixed dose of the test substance is applied topically to the surface of the RhE tissue.[1]

After a defined exposure period (e.g., 42 minutes), the substance is removed by washing.

[13]

The tissues are incubated for a post-exposure period (e.g., 42 hours).[13]

Viability Assessment: Cell viability is measured using a colorimetric assay, typically the MTT

assay.[12] In this assay, the vital dye MTT is converted by mitochondrial enzymes of viable

cells into a blue formazan salt, which is then extracted and quantified.[12]

Classification: A substance is classified as a skin irritant if the tissue viability is reduced to ≤

50% of the negative control.[1][14]

Chemical Safety Assessment Workflow
The following diagram illustrates a typical workflow for assessing the safety of a chemical

substance, from initial identification to risk characterization.
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Caption: Logical workflow for chemical safety assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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